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Compound of Interest

Compound Name: Brasilin

Cat. No.: B1667509

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is a paramount responsibility. This guide provides
essential, immediate safety and logistical information for the proper disposal of Brasilin, a
natural red dye and pH indicator. Adherence to these procedures is critical for maintaining a
safe laboratory environment and ensuring regulatory compliance.

Key Safety and Hazard Information for Brasilin

Proper disposal begins with a thorough understanding of the compound's hazards. The
following table summarizes the key safety data for Brasilin.
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Hazard Category

Description

Precautionary Statements

Skin Irritation

Causes skin irritation
(Category 2).[1]

H315: Causes skin irritation.[1]

Eye Irritation

Causes serious eye irritation
(Category 2A).[1]

H319: Causes serious eye

irritation.[1]

Respiratory Irritation

May cause respiratory irritation
(Specific target organ toxicity -
single exposure, Category 3).

[1]

H335: May cause respiratory

irritation.[1]

Acute Toxicity

Oral TDLO (mouse): 10 mg/kg;
Intraperitoneal LD50 (mouse):
1,500 mg/kg.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1]

First Aid: Skin Contact

Immediately remove all soiled
and contaminated clothing.

Wash with soap and water.

If skin irritation occurs, seek

medical advice/attention.

First Aid: Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

If eye irritation persists, get

medical advice/attention.[2]

First Aid: Inhalation

Remove victim to fresh air at

once.

If you feel unwell, call a
POISON CENTER or

doctor/physician.

First Aid: Ingestion

If swallowed, may cause
nausea, vomiting and/or
diarrhea.[3]

Call a POISON CENTER or
doctor/physician if you feel

unwell. Rinse mouth.[3]

Procedural Guidance for Brasilin Disposal

The proper disposal of Brasilin waste must be conducted in accordance with institutional

guidelines and local, state, and federal regulations. The following procedure outlines the

general steps for the safe disposal of Brasilin from a laboratory setting.
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Step 1: Personal Protective Equipment (PPE) Before handling Brasilin waste, ensure you are
wearing appropriate PPE, including safety goggles, gloves, and a lab coat.

Step 2: Waste Segregation Segregate Brasilin waste at the point of generation. Do not mix it
with other waste streams unless explicitly permitted by your institution's waste management
plan.

o Solid Waste: Collect solid Brasilin powder, contaminated weigh boats, and contaminated
consumables (e.g., pipette tips, paper towels) in a designated, clearly labeled hazardous
waste container.

» Liquid Waste: Collect solutions containing Brasilin in a designated, clearly labeled
hazardous waste container. Avoid drain disposal unless specifically authorized by your
environmental health and safety (EHS) department for very dilute, neutralized solutions.

Step 3: Waste Container Labeling Properly label the hazardous waste container with the
following information:

e The words "Hazardous Waste"

e The full chemical name: "Brasilin"

e The CAS Number: 474-07-7[1]

e The primary hazards (e.g., "Irritant")

e The accumulation start date

e The name of the principal investigator or lab group

Step 4: Storage of Waste Store the sealed hazardous waste container in a designated satellite
accumulation area within the laboratory. This area should be under the control of the laboratory
personnel and away from general traffic.

Step 5: Waste Pickup and Disposal Arrange for the collection of the hazardous waste container
by your institution's EHS department or a licensed hazardous waste disposal contractor. Do not
attempt to transport hazardous waste off-site yourself.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Brasilin waste.

Brasilin Waste Generated

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is the waste solid or liquid?

Collect in a labeled Collect in a labeled
hazardous solid waste container hazardous liquid waste container

' '

Label container with:
- 'Hazardous Waste'
- 'Brasilin' (CAS: 474-07-7)
- Hazards (Irritant)
- Accumulation Date

:

Store sealed container in a
designated satellite accumulation area

Arrange for pickup by
EHS or licensed contractor

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1667509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: A workflow diagram for the proper disposal of Brasilin waste.

By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of Brasilin, contributing to a secure research environment. Always consult your
institution's specific safety and waste management protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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